Cas no 897615-38-2 (N-{1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1,1'-biphenyl-4-carboxamide)

• Product Name: N-{1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1,1'-biphenyl-4-carboxamide
• CAS No: 897615-38-2
• MF: C₂₁H₁₆ClN₅O
• MW: 389.837642669678
• CID: 5882520
• PubChem ID: 16799246
• Update Time: 2025-10-29

N-{1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1,1'-biphenyl-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[[1-(4-chlorophenyl)tetrazol-5-yl]methyl]-4-phenylbenzamide
• N-((1-(4-chlorophenyl)-1H-tetrazol-5-yl)methyl)-[1,1'-biphenyl]-4-carboxamide
• 897615-38-2
• F2070-1045
• N-{[1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-[1,1'-biphenyl]-4-carboxamide
• AKOS024625614
• N-{1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1,1'-biphenyl-4-carboxamide

• Inchi： 1S/C21H16ClN5O/c22-18-10-12-19(13-11-18)27-20(24-25-26-27)14-23-21(28)17-8-6-16(7-9-17)15-4-2-1-3-5-15/h1-13H,14H2,(H,23,28)
• InChI Key： HQXWZZKNQBJQDP-UHFFFAOYSA-N
• SMILES： C(NCC1N(C2=CC=C(Cl)C=C2)N=NN=1)(=O)C1=CC=C(C2=CC=CC=C2)C=C1

Computed Properties

• Exact Mass: 389.1043378g/mol
• Monoisotopic Mass: 389.1043378g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 499
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 72.7Ų

Additional information on N-{1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1,1'-biphenyl-4-carboxamide

Introduction to N-{1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-1,1'-biphenyl-4-carboxamide (CAS No. 897615-38-2)

N-{1-(4-chlorophenyl-1H-1,2,3,4-tetrazol-5-ylmethyl)}1,1'-biphenyl-4-carboxamide

This compound, identified by the CAS number 897615-38-2, represents a significant advancement in the field of pharmaceutical chemistry. Its unique molecular structure, characterized by a biphenyl core and a tetrazole moiety, positions it as a promising candidate for further research and development in medicinal chemistry. The presence of a 4-chlorophenyl group and a tetrazole ring introduces specific electronic and steric properties that are of great interest to researchers exploring novel therapeutic agents.

The biphenyl scaffold is well-known for its stability and versatility in drug design. It serves as a privileged structure in many pharmacologically active compounds due to its ability to engage in multiple non-covalent interactions with biological targets. In this particular compound, the biphenyl ring is linked to a carboxamide group, which is a common pharmacophore in drug molecules. The carboxamide functionality not only contributes to the compound's solubility but also allows for potential interactions with various biological receptors.

The tetrazole ring is another key feature of this compound. Tetrazoles have been extensively studied for their bioactivity and have been incorporated into numerous drug candidates. Their ability to act as bioisosteres for other heterocyclic systems makes them particularly valuable in medicinal chemistry. The specific positioning of the tetrazole ring in this compound, connected to a methyl group and the biphenyl core, suggests potential for unique interactions with biological targets.

The 4-chlorophenyl substituent adds another layer of complexity to the molecule. Chlorine atoms are frequently used in drug design due to their ability to modulate electronic properties and influence metabolic stability. The presence of chlorine at the 4-position of the phenyl ring suggests that this compound may exhibit enhanced binding affinity or selectivity towards certain biological targets.

In recent years, there has been growing interest in the development of novel compounds targeting neurological disorders. The unique structural features of N-{1-(4-chlorophenyl-1H-1,2,3,4-tetrazol-5-ylmethyl)}1,1'-biphenyl-4-carboxamide make it an attractive candidate for further investigation in this area. Preliminary studies have suggested that compounds with similar structures may interact with neurotransmitter receptors and ion channels, potentially leading to new treatments for conditions such as depression, anxiety, and neurodegenerative diseases.

The synthesis of this compound involves multiple steps that require careful optimization to ensure high yield and purity. The introduction of the tetrazole ring typically involves cycloaddition reactions between azides and alkynes, while the attachment of the biphenyl core and carboxamide group requires additional functional group transformations. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions are often employed to achieve these transformations efficiently.

The pharmacological evaluation of N-{1-(4-chlorophenyl-1H-1,2,3,4-tetrazol-5-ylmethyl)}1,1'-biphenyl-4-carboxamide is currently underway in several research laboratories. Initial studies have focused on its interaction with various biological targets using both computational methods and experimental approaches. These studies aim to elucidate the mechanism of action and identify potential therapeutic applications.

The compound's potential as a lead molecule is further supported by its favorable physicochemical properties. These include good solubility in common solvents used for biological assays and acceptable metabolic stability profiles. Such properties are crucial for advancing a compound into clinical development.

In conclusion, N-{1-(4-chlorophenyl-1H-1,2,3,4-tetrazol-5-ylmethyl)}1,1'-biphenyl-4-carboxamide (CAS No. 897615-38-2) represents an exciting new entry into the field of pharmaceutical chemistry. Its unique structural features and promising preclinical data make it a valuable asset for researchers seeking to develop novel therapeutic agents. As further studies continue to reveal its potential applications, this compound is poised to make significant contributions to the advancement of medicine.